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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of
tetraethylammonium cyanide. Due to its high toxicity, strict adherence to these protocols is
mandatory to ensure personnel safety and environmental protection.

Chemical Identity and Physical Properties

Tetraethylammonium cyanide is a quaternary ammonium salt of hydrogen cyanide.[1] It is a
white to yellow, deliquescent solid powder that is soluble in water and polar organic media.[1]

[2][3] It is primarily used as a reagent in cyanation reactions and for the synthesis of
cyanometallate complexes.[4][5]
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Property Value Citations

Chemical Formula CoH20N2 / [(CH3CH2)aN]CN [1114]

Molar Mass 156.27 g/mol [1][6]
White to yellow crystalline

Appearance [2]
powder

Melting Point ~250-254 °C (decomposes) [1114]

. Soluble in water; slightly
Solubility _ [2][4]
soluble in methanol

Considered stable under dry
Stability conditions; hygroscopic and [2][4]

light-sensitive

Hazard Identification and Toxicology

Tetraethylammonium cyanide is classified as a highly toxic substance and is fatal if
swallowed, inhaled, or in contact with skin.[6][7] The primary hazard stems from the cyanide
anion (CN~). Contact with acids or water can liberate highly toxic hydrogen cyanide (HCN) gas.
[2] It is also very toxic to aquatic life with long-lasting effects.[2][6]

Hazard Classification (GHS)

Pictograms GHSO06 (Toxic), GHS09 (Environmental Hazard)

Signal Word Danger

Hazard Statements

H300 Fatal if swallowed

H310 Fatal in contact with skin

H330 Fatal if inhaled

H410 Very toxic to aquatic life with long lasting effects
EUH032 Contact with acids liberates very toxic gas
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Symptoms of Acute Cyanide Exposure: Signs of cyanide poisoning reflect cellular hypoxia and
can be non-specific.[2] Early symptoms include anxiety, confusion, dizziness, and nausea.[2]
This can rapidly progress to convulsions, paralysis, loss of consciousness, respiratory failure,
and cardiac arrest.[2] A blue-gray skin color (cyanosis) may be a late-stage finding.[2]

Protocols for Safe Handling

All work involving tetraethylammonium cyanide must be meticulously planned and executed
only by trained personnel.[8]

Engineering Controls

e Fume Hood: All handling of tetraethylammonium cyanide, including weighing and solution
preparation, must be conducted inside a certified chemical fume hood with proper airflow.[4]
[9][10]

o Ventilation: The laboratory must be equipped with local exhaust ventilation designed to
prevent the accumulation and recirculation of particulates.[2]

o Safety Equipment: A safety shower and eyewash station must be immediately accessible
and tested regularly.[2][9] An approved cyanide antidote kit must be available in the
laboratory.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling tetraethylammonium cyanide.
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Area Equipment Specification Citations

NIOSH/MSHA-approved
Respiratory respirator with a Type A-P filter  [2][9][11]

or equivalent.

Chemical safety goggles and a
Eye/Face _ [2][12]
full-face shield.

Elbow-length, chemical-
resistant gloves (e.g., PVC or

Hands o o [2][11]
Nitrile). Double-gloving is

recommended.

Chemical-resistant overalls or

Body a lab coat worn over full-length  [2][12]
clothing.
Feet Closed-toe shoes. [12]

Experimental Protocol: Weighing and Solution
Preparation

o Preparation: Before handling the compound, ensure all engineering controls are active and
all required PPE has been donned. Inform other personnel in the vicinity that cyanide work is
commencing.[8]

» Weighing:
o Perform weighing on a tared weigh boat or glassine paper inside the chemical fume hood.
o Use non-sparking spatulas.
o Handle the container and compound gently to avoid creating airborne dust.[2]

o Transfer: Carefully transfer the weighed powder to a suitable reaction vessel, also within the
fume hood.
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e Solubilization: Slowly add the desired solvent to the powder. If the solvent is water or an
acidic medium, be extremely cautious as this may generate hydrogen cyanide gas.[2]

e Post-Handling:

o

Decontaminate the spatula and weighing boat immediately using a ferrous sulfate solution
or by rinsing with a sodium hypochlorite solution in the fume hood.[8]

Clean the balance and surrounding surfaces within the fume hood.

o

Remove PPE carefully, avoiding contact with the contaminated outer surfaces.

[¢]

Wash hands and arms thoroughly with soap and water.[2]

[¢]
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Preparation

Verify Fume Hood & Safety Equipment

'

Don Full PPE

Handling (Inside Fume Hood)

Weigh Compound

;

Transfer to Vessel

'

Prepare Solution

i

Conduct Experiment

Cleanup & Completion

Decontaminate Workspace & Equipment

'

Doff PPE Carefully

i

Wash Hands Thoroughly
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Assess Spill Size & Location

Minor Spill Major Spill
(Contained in Hood) (Outside Hood / Large)

/ :

Don Full PPE Evacuate Area & Alert Others

/ ;

Clean up using wet methods Call Emergency Responders

l

Decontaminate Area

Dispose of Waste
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Waste Generated
'Vyaée Segregaths\

Solid Waste Liquid Waste
(PPE, weigh paper, etc.) (Solutions, rinsates)

v v

Collect in Labeled, Collect in Labeled,
Sealed Container Waste Bottle (pH > 10)

N

Store in Satellite
Accumulation Area

v

Request Pickup by
Environmental Health & Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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